![molecular formula C14H20OSi B6272857 trimethyl[2-(3-propoxyphenyl)ethynyl]silane CAS No. 2031259-26-2](/img/no-structure.png)
trimethyl[2-(3-propoxyphenyl)ethynyl]silane
Description
Trimethyl[2-(3-propoxyphenyl)ethynyl]silane, also known as TPEsil, is a chemical compound that has gained attention in the scientific community due to its versatile properties and potential applications in various fields of research and industry. It has a molecular weight of 232.39 and a molecular formula of C14H20OSi .
Molecular Structure Analysis
The molecular structure of trimethyl[2-(3-propoxyphenyl)ethynyl]silane can be represented by the formula C14H20OSi . The InChI code for this compound is 1S/C14H20OSi/c1-5-11-15-14-9-7-6-8-13(14)10-12-16(2,3)4/h6-9H,5,11H2,1-4H3 .Physical And Chemical Properties Analysis
Trimethyl[2-(3-propoxyphenyl)ethynyl]silane is a liquid at room temperature . The exact boiling point is not specified . The compound has a molecular weight of 232.39 .Safety and Hazards
Trimethyl[2-(3-propoxyphenyl)ethynyl]silane is classified with the GHS07 pictogram, indicating that it may cause skin irritation, eye irritation, and may cause respiratory irritation . Precautionary measures include avoiding breathing dust/fume/gas/mist/vapors/spray and washing thoroughly after handling .
properties
| { "Design of the Synthesis Pathway": "The synthesis of trimethyl[2-(3-propoxyphenyl)ethynyl]silane can be achieved through a multi-step reaction pathway involving the use of various reagents and catalysts.", "Starting Materials": [ "3-propoxyphenylacetylene", "trimethylsilylacetylene", "palladium(II) acetate", "copper(I) iodide", "triethylamine", "tetrahydrofuran", "methanol", "hydrochloric acid", "sodium hydroxide", "sodium sulfate", "magnesium sulfate" ], "Reaction": [ "Step 1: Synthesis of 2-(3-propoxyphenyl)acetylene by reacting 3-propoxyphenylacetylene with methanol and hydrochloric acid in the presence of sodium sulfate.", "Step 2: Synthesis of trimethyl[2-(3-propoxyphenyl)ethynyl]silane by reacting 2-(3-propoxyphenyl)acetylene with trimethylsilylacetylene in the presence of palladium(II) acetate, copper(I) iodide, and triethylamine in tetrahydrofuran.", "Step 3: Purification of the product by washing with sodium hydroxide and water, followed by drying with magnesium sulfate." ] } | |
CAS RN |
2031259-26-2 |
Product Name |
trimethyl[2-(3-propoxyphenyl)ethynyl]silane |
Molecular Formula |
C14H20OSi |
Molecular Weight |
232.4 |
Purity |
95 |
Origin of Product |
United States |
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